10.1039/C6CE90155G | Back cover | Kuujia.com

Back cover

CrystEngComm Pub Date: DOI: 10.1039/C6CE90155G

Abstract

A graphical abstract is available for this content

Graphical abstract: Back cover

Back cover

Share View Original Text

Recommended Literature

[1] Effects of all-trans retinoic acid, retinol, and β-carotene on murine macrophage activity† Shih-Wei Wang,Chih-Li Chen,Pi-Hui Wu,Wen-Bin WuFood Funct., 2014,5, 140-148 10.1039/C3FO60309A
[2] Multiform La2O3: Yb3+/Er3+/Tm3+ submicro-/microcrystals derived by hydrothermal process: Morphology control and tunable upconversion luminescence properties† CrystEngComm, 2012,14, 2100-2111 10.1039/C2CE06248H
[3] Intracrystalline diffusion in Metal Organic Framework during heterogeneous catalysis: Influence of particle size on the activity of MIL-100 (Fe) for oxidation reactions Amarajothi Dhakshinamoorthy,Mercedes Alvaro,Young Kyu Hwang,You-Kyong Seo,Avelino Corma,Hermenegildo GarciaDalton Trans., 2011,40, 10719-10724 10.1039/C1DT10826C
[4] Predicting adsorption on metals: simple yet effective descriptors for surface catalysis† Manuel J. Louwerse,Marjo C. Mittelmeijer-Hazeleger,Gadi RothenbergPhys. Chem. Chem. Phys., 2013,15, 4436-4443 10.1039/C3CP42965B
[5] Investigations into conformational transitions and solvation structure of a 7-piperidino-5,9-methanobenzo[8] annulene in water† N. Arul Murugan,Håkan Wilhelm HugossonPhys. Chem. Chem. Phys., 2008,10, 6135-6143 10.1039/B805505J
[6] New eco-cellular concretes: sustainable and energy-efficient materials Alba Font,María Victoria Borrachero,Lourdes Soriano,José Monzó,Ana Mellado,Jordi PayáGreen Chem., 2018,20, 4684-4694 10.1039/C8GC02066C
[7] The functionalization of nanodiamonds (diamondoids) as a key parameter of their easily controlled self-assembly in micro- and nanocrystals from the vapor phase† Didier Poinsot,Bruno Domenichini,Céline Dirand,Sébastien Chevalier,Peter R. SchreinerNanoscale, 2015,7, 1956-1962 10.1039/C4NR04442H
[8] Contents list Chem. Commun., 2018,54, 2817-2824 10.1039/C8CC90120A
[9] Superior catalytic performance of a CoOx/Sn–CeO2 hybrid material for catalytic diesel soot oxidation† Damma Devaiah,Perala Venkataswamy,T. Vinodkumar,Panagiotis G. Smirniotis,Benjaram M. ReddyNew J. Chem., 2018,42, 14149-14156 10.1039/C8NJ01184B
[10] Contents list J. Mater. Chem. B, 2023,11, 2543-2549 10.1039/D3TB90050A

CrystEngComm

Journal Name：CrystEngComm

Research Products

Chlorine oxide (Cl2O7)

CAS no.: 10294-48-1
Osteostatin (1-5) (human, bovine, dog, horse, mouse, rabbit, rat) trifluoroacetate salt H-Thr-Arg-Ser-Ala-Trp-OH trifluoroacetate salt

CAS no.: 138949-73-2
(2S)-2-phenylpropanamide

CAS no.: 13490-74-9
2-Pyridinecarboxamide,4-(hydroxymethyl)-

CAS no.: 119646-48-9
N-Boc-2-(aminomethyl)pyridine

CAS no.: 134807-28-6
2,4,6-Tris(4-nitrophenyl)-1,3,5-triazine

CAS no.: 13960-34-4
1H-Pyrido[3,4-b]indole,2,3,4,9-tetrahydro-1-(trifluoromethyl)-

CAS no.: 112037-78-2
Bromic acid, thallium(1+) salt (8CI,9CI)

CAS no.: 14550-84-6
6-Methyl-1H-pyrrolo[3,2-c]pyridine

CAS no.: 183586-34-7
Iron, [(4a,5,6,7,7a-h)-4-(dimethylamino)-4aH-cyclopenta[b]pyridin-4a-yl][(1,2,3,4,5-h)-1,2,3,4,5-pentaphenyl-2,4-cyclopentadien-1-yl]-,stereoisomer (9CI)

CAS no.: 187596-69-6